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Compound of Interest

Compound Name:
Ethyl 3,5-dichloro-2-

hydroxybenzoate

Cat. No.: B11996264

Get Quote

CAS Registry Number: 68276-69-7 Synonyms: Ethyl 3,5-dichlorosalicylate; Benzoic acid, 3,5-

dichloro-2-hydroxy-, ethyl ester Molecular Formula: C

H

Cl

O

Molecular Weight: 235.06 g/mol [1]

Part 1: Chemical Identity & Strategic Context
The Structural Imperative
Ethyl 3,5-dichloro-2-hydroxybenzoate is a halogenated salicylate ester. Unlike its non-

chlorinated parent (ethyl salicylate), the presence of chlorine atoms at the ortho and para

positions relative to the hydroxyl group significantly alters its electronic profile.

Acidity & Reactivity: The electron-withdrawing chlorine atoms increase the acidity of the

phenolic hydroxyl group (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11996264#bc-rfq
https://www.bldpharm.com/products/1803821-49-9.html
https://www.benchchem.com/product/b11996264/docs?utm_src=pdf-body#technical-safety-handling-guide-ethyl-3-5-dichloro-2-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11996264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


< 8) compared to non-halogenated salicylates. This makes the compound more prone to
forming phenolate salts in basic conditions.

Lipophilicity: The dichlorination enhances lipophilicity (LogP ~3.5–4.0), increasing its

potential for skin absorption and membrane permeability compared to simple salicylates.

Critical Isomer Distinction
Researchers must distinguish this compound from its isomer, Ethyl 3,5-dichloro-4-

hydroxybenzoate (CAS 17302-82-8).

2-Hydroxy (Salicylate): Intramolecular hydrogen bonding between the -OH and Carbonyl

oxygen stabilizes the structure, often lowering the boiling point and increasing volatility

relative to the 4-hydroxy isomer.

4-Hydroxy (Paraben analog): Lacks this intramolecular bond; typically has higher melting

points and distinct biological activity (often used as a preservative analog).

Part 2: Hazard Identification & Risk Assessment
(GHS)
Note: As a specialized research intermediate, full REACH registration data may be unavailable.

The following classification is derived from Structure-Activity Relationships (SAR) and data for

the close analog, 3,5-Dichlorosalicylic acid.

GHS Classification (Self-Validating)
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Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
Cat. 2

H315: Causes skin

irritation.[2]
WARNING

Serious Eye

Damage/Irritation
Cat. 2A

H319: Causes serious

eye irritation.[2]
WARNING

STOT - Single

Exposure
Cat. 3

H335: May cause

respiratory irritation.[2]
WARNING

Aquatic Toxicity

(Chronic)
Cat. 2*

H411: Toxic to aquatic

life with long-lasting

effects.

(Env)

*Inferred from polychlorinated phenol derivatives.

Precautionary Logic
P261: Avoid breathing dust/fume/gas/mist/vapors/spray. Rationale: Halogenated aromatic

esters can be potent respiratory irritants.

P280: Wear protective gloves/eye protection.[3] Rationale: The phenolic moiety is corrosive

to mucous membranes; the ester functionality allows rapid skin penetration.

Part 3: Physicochemical Profiling
Table 1: Physical & Chemical Properties
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Property Value / Characteristic
Experimental Validation
Method

Physical State
Solid (Crystalline) or Viscous

Liquid*
Visual Inspection

Melting Point
Approx. 40–60 °C

(Estimated)**

Capillary Melting Point (DSC

preferred)

Solubility (Water) Very Low (< 0.1 g/L)
Turbidity check in aqueous

buffer

Solubility (Organic) Soluble in EtOH, DMSO, DCM Visual dissolution check

pKa (Phenol) ~6.5 – 7.5 (Predicted) Potentiometric Titration

Stability Hydrolyzes in strong base TLC monitoring (Acid shift)

*Note: Melting points for ethyl esters are often significantly lower than their methyl counterparts

or parent acids. CAS 68276-69-7 may appear as a semi-solid or oil at warm ambient

temperatures.

Part 4: Handling, Storage, & Stability Protocols
The "Dry-Store" Protocol (Hydrolysis Prevention)
Salicylate esters are susceptible to hydrolysis, reverting to 3,5-dichlorosalicylic acid and

ethanol. This reaction is catalyzed by moisture and extreme pH.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C.

Container: Amber glass to prevent photo-degradation (chlorinated aromatics can undergo

photolytic dechlorination).

Self-Validating Stability Check:

Test: Dissolve 10 mg in 1 mL Methanol. Spot on TLC plate.[4]

Mobile Phase: Hexane:Ethyl Acetate (8:2).
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Visualization: UV (254 nm).

Result: A single spot indicates purity. A lower

"streak" or secondary spot suggests hydrolysis to the free acid.

Degradation Pathway Visualization

Ethyl 3,5-dichloro-2-hydroxybenzoate
(Lipophilic Ester)

3,5-Dichlorosalicylic Acid
(Corrosive Solid)

Hydrolysis
(pH > 9 or < 3)

Ethanol
(Solvent)

+ H2O / OH-

Click to download full resolution via product page

Figure 1: Hydrolysis pathway. The breakdown product, 3,5-Dichlorosalicylic acid, is significantly

more acidic and corrosive than the parent ester.

Part 5: Emergency Response & Toxicology
Mechanism of Toxicity

Uncoupling of Oxidative Phosphorylation: Like many halogenated phenols and salicylates,

the hydrolysis product (3,5-dichlorosalicylic acid) can act as a protonophore, disrupting the

mitochondrial proton gradient.

Symptoms: Hyperthermia, metabolic acidosis, and rapid respiration (tachypnea).

First Aid Protocols
Eye Contact: Flush immediately with saline for 15 minutes. Do not use plain water if saline is

available to match osmotic pressure.

Skin Contact: Wash with PEG-400 or soap and water. Reasoning: Lipophilic chlorophenols

are poorly removed by water alone; Polyethylene Glycol (PEG) acts as a solubilizing agent

to lift the chemical from the dermis.
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Ingestion: Do NOT induce vomiting. Administer activated charcoal slurry if conscious.

Part 6: Synthesis & Application Context
This compound is frequently used as a "building block" in the synthesis of:

Anthelmintics: Salicylanilide derivatives (e.g., Niclosamide analogs).

Agrochemicals: Coupling with amines to form bioactive amides.

Synthesis Workflow (Esterification)

3,5-Dichlorosalicylic Acid

Reflux (80°C, 6-12h)

Ethanol + H2SO4 (Cat.)

Neutralization (NaHCO3)
& Extraction (DCM)

Esterification

Ethyl 3,5-dichloro-2-hydroxybenzoate
(CAS 68276-69-7)

Purification

Click to download full resolution via product page

Figure 2: Standard Fischer Esterification pathway for synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11996264/docs?utm_src=pdf-body-img#technical-safety-handling-guide-ethyl-3-5-dichloro-2-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11996264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 28460: Ethyl 3,5-dichloro-4-hydroxybenzoate (Isomer Reference). PubChem.[2][5][6]

Available at: [Link]

European Chemicals Agency (ECHA).C&L Inventory: 3,5-Dichlorosalicylic acid (Parent Acid

Hazard Data). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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